Cas no 2680528-29-2 ((5-Ethoxypyrimidin-2-yl)methanol)

• Product Name: (5-Ethoxypyrimidin-2-yl)methanol
• CAS No: 2680528-29-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD34186706
• CID: 5683485
• PubChem ID: 165943775
• Update Time: 2025-11-02

(5-Ethoxypyrimidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-ethoxypyrimidin-2-yl)methanol
• 2680528-29-2
• EN300-26572345
• (5-Ethoxypyrimidin-2-yl)methanol

• MDL： MFCD34186706
• Inchi： 1S/C7H10N2O2/c1-2-11-6-3-8-7(5-10)9-4-6/h3-4,10H,2,5H2,1H3
• InChI Key： CCJYQIBTWCKFLN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NC(CO)=NC=1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.2Ų

Additional information on (5-Ethoxypyrimidin-2-yl)methanol

Comprehensive Guide to (5-Ethoxypyrimidin-2-yl)methanol (CAS No. 2680528-29-2): Properties, Applications, and Market Insights

(5-Ethoxypyrimidin-2-yl)methanol (CAS No. 2680528-29-2) is a specialized pyrimidine derivative with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its ethoxypyrimidine core and hydroxymethyl functional group, has attracted attention for its versatile applications in drug discovery and material science. As researchers seek novel heterocyclic compounds for therapeutic development, 5-ethoxypyrimidin-2-yl methanol emerges as a valuable building block with unique chemical properties.

The molecular structure of (5-Ethoxypyrimidin-2-yl)methanol features a pyrimidine ring substituted at the 5-position with an ethoxy group and at the 2-position with a hydroxymethyl group. This specific arrangement contributes to its moderate polarity and hydrogen bonding capacity, making it particularly useful in medicinal chemistry applications. Recent studies highlight its potential as an intermediate in the synthesis of kinase inhibitors and antiviral agents, addressing current demands for treatments targeting emerging viral infections and chronic diseases.

In pharmaceutical applications, 2680528-29-2 serves as a crucial precursor for developing small molecule therapeutics. Its structural features allow for efficient modification, enabling medicinal chemists to create derivatives with improved bioavailability and target specificity. The compound's hydrogen bond donor/acceptor properties make it particularly valuable in designing molecules that interact with biological targets, a key consideration in modern drug discovery pipelines.

The agrochemical industry has shown increasing interest in (5-Ethoxypyrimidin-2-yl)methanol derivatives for developing next-generation crop protection agents. As global agriculture faces challenges from pesticide resistance and environmental concerns, researchers are exploring novel pyrimidine-based compounds that offer targeted action with reduced ecological impact. The compound's structural flexibility allows for the creation of selective plant growth regulators and herbicide safeners, addressing current demands for sustainable agricultural solutions.

From a synthetic chemistry perspective, 5-ethoxypyrimidin-2-yl methanol presents interesting opportunities for heterocyclic compound development. Its reactivity patterns enable diverse transformations, including nucleophilic substitutions at the hydroxymethyl group and electrophilic aromatic substitutions on the pyrimidine ring. These characteristics make it a versatile intermediate for creating functionalized pyrimidines, which are increasingly important in materials science for applications such as organic electronics and coordination chemistry.

The market for (5-Ethoxypyrimidin-2-yl)methanol has shown steady growth, driven by expanding research in precision medicine and green chemistry applications. Pharmaceutical companies and research institutions are actively sourcing high-quality 2680528-29-2 for drug development programs, particularly in areas addressing age-related diseases and metabolic disorders. The compound's compatibility with parallel synthesis techniques and combinatorial chemistry approaches further enhances its appeal in high-throughput screening environments.

Quality control and characterization of (5-Ethoxypyrimidin-2-yl)methanol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. These quality assurance measures are critical for researchers requiring consistent performance in sensitive applications, particularly in structure-activity relationship studies where minor impurities can significantly impact biological testing results.

Storage and handling of CAS 2680528-29-2 require standard laboratory precautions for organic compounds. The material is typically stable under recommended storage conditions, protected from moisture and extreme temperatures. Proper handling procedures ensure the compound's longevity and maintain its reactivity for subsequent chemical transformations, an important consideration for research laboratories and production facilities working with fine chemicals.

Recent scientific literature highlights several innovative applications of (5-Ethoxypyrimidin-2-yl)methanol derivatives. In medicinal chemistry, researchers have utilized this scaffold to develop selective enzyme modulators targeting specific disease pathways. The compound's structural features allow for precise molecular recognition properties, making it valuable for designing allosteric inhibitors and protein-protein interaction disruptors - areas of intense interest in contemporary drug discovery.

Environmental considerations surrounding 5-ethoxypyrimidin-2-yl methanol production and use have gained attention as the chemical industry moves toward greener synthesis methods. Researchers are exploring catalytic processes and atom-economical routes for its preparation, aligning with global initiatives for sustainable chemistry. These developments address growing concerns about chemical waste reduction while maintaining the compound's accessibility for research and development purposes.

The future outlook for (5-Ethoxypyrimidin-2-yl)methanol appears promising, with expanding applications in bioconjugation chemistry and prodrug design. As pharmaceutical companies seek to improve drug delivery systems, the compound's hydroxymethyl group offers convenient attachment points for biodegradable linkers and targeting moieties. These advancements position 2680528-29-2 as a valuable tool in the development of next-generation therapeutics with enhanced efficacy and reduced side effects.

For researchers investigating structure-property relationships in heteroaromatic systems, (5-Ethoxypyrimidin-2-yl)methanol provides an excellent model compound. Its well-defined electronic properties and conformational flexibility make it particularly useful for studying molecular interactions in both solution and solid states. These fundamental studies contribute to broader understanding in medicinal chemistry and materials science, supporting innovation across multiple scientific disciplines.